Cas no 1824254-60-5 (1-(4-ETHYLPHENYL)-2-FLUOROETHAN-1-AMINE)

• Product Name: 1-(4-ETHYLPHENYL)-2-FLUOROETHAN-1-AMINE
• CAS No: 1824254-60-5
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• MDL: MFCD24520314
• CID: 5172335
• PubChem ID: 129996220
• Update Time: 2025-05-20

1-(4-ETHYLPHENYL)-2-FLUOROETHAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(4-ETHYLPHENYL)-2-FLUOROETHAN-1-AMINE

• MDL： MFCD24520314
• Inchi： 1S/C10H14FN/c1-2-8-3-5-9(6-4-8)10(12)7-11/h3-6,10H,2,7,12H2,1H3
• InChI Key： UREJWKQCUMBSPH-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(CC)C=C1)(N)CF

Additional information on 1-(4-ETHYLPHENYL)-2-FLUOROETHAN-1-AMINE

Research Update on 1-(4-ETHYLPHENYL)-2-FLUOROETHAN-1-AMINE (CAS: 1824254-60-5) in Chemical Biology and Pharmaceutical Applications

1-(4-ETHYLPHENYL)-2-FLUOROETHAN-1-AMINE (CAS: 1824254-60-5) is a fluorinated amine derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate or pharmacophore. This compound features a unique combination of an ethylphenyl group and a fluorine-substituted ethanamine moiety, which may confer desirable physicochemical properties for drug discovery, such as enhanced metabolic stability or improved target binding affinity. Recent studies have explored its applications in medicinal chemistry, particularly in the design of CNS-active compounds and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 1-(4-ETHYLPHENYL)-2-FLUOROETHAN-1-AMINE as a building block for novel dopamine receptor modulators. The research team demonstrated that incorporation of this fluorinated amine structure into their lead compounds resulted in improved blood-brain barrier penetration compared to non-fluorinated analogs, while maintaining high receptor selectivity. The study reported a 40% increase in bioavailability in rodent models, suggesting potential applications in neurological disorders.

In the field of enzyme inhibition, a recent patent application (WO2023056123) disclosed the use of 1824254-60-5 derivatives as potent inhibitors of monoamine oxidases. The fluorinated ethylamine moiety was found to interact with key residues in the enzyme's active site, as confirmed by X-ray crystallography studies. These inhibitors showed promising selectivity profiles, with IC50 values in the low nanomolar range for MAO-B, making them potential candidates for Parkinson's disease treatment.

Synthetic methodology developments have also emerged for this compound. A 2024 publication in Organic Letters described an efficient asymmetric synthesis route for 1-(4-ETHYLPHENYL)-2-FLUOROETHAN-1-AMINE using chiral phase-transfer catalysis, achieving >99% ee and 85% overall yield. This advancement addresses previous challenges in obtaining enantiomerically pure forms of this building block, which is crucial for pharmaceutical applications where stereochemistry significantly impacts biological activity.

Safety and ADME profiling of 1824254-60-5 derivatives have been the focus of recent preclinical studies. Data presented at the 2024 ACS National Meeting indicated favorable metabolic stability profiles in human liver microsomes, with half-lives exceeding 120 minutes for several lead compounds. However, researchers noted the need for further optimization to reduce potential CYP450 inhibition observed with certain structural analogs.

The compound's utility extends beyond small molecule therapeutics. A recent bio-conjugation study (Nature Chemistry, 2024) demonstrated successful incorporation of 1-(4-ETHYLPHENYL)-2-FLUOROETHAN-1-AMINE into antibody-drug conjugates (ADCs) through novel linker chemistry. The fluorine atom served as both a synthetic handle for conjugation and a modulator of the ADC's pharmacokinetic properties, showcasing the molecule's versatility in biopharmaceutical applications.

Ongoing research directions include exploration of 1824254-60-5 derivatives in PET radiotracer development (taking advantage of the fluorine-18 isotope), as well as investigations into their potential as covalent inhibitors through the reactive amine functionality. These diverse applications highlight the compound's significance as a multifaceted tool in modern drug discovery and chemical biology research.